11,18-Dimethyltriacontane
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Description
Properties
CAS No. |
61358-32-5 |
|---|---|
Molecular Formula |
C32H66 |
Molecular Weight |
450.9 g/mol |
IUPAC Name |
11,18-dimethyltriacontane |
InChI |
InChI=1S/C32H66/c1-5-7-9-11-13-15-16-18-20-24-28-32(4)30-26-22-21-25-29-31(3)27-23-19-17-14-12-10-8-6-2/h31-32H,5-30H2,1-4H3 |
InChI Key |
NBVDFNHBSIYLEX-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCCCCC(C)CCCCCCC(C)CCCCCCCCCC |
Origin of Product |
United States |
Natural Occurrence and Biogeochemical Distribution of 11,18 Dimethyltriacontane
Elucidation of Biogenic Synthesis Pathways in Specific Organisms
The biosynthesis of long-chain branched alkanes is a complex enzymatic process. While the general principles are understood, the specific enzymes and pathways leading to a precise isomer like 11,18-Dimethyltriacontane are often organism-specific.
Microbial Production and Metabolic Intermediates
Certain bacteria, particularly cyanobacteria, are known producers of a variety of branched alkanes. These compounds are typically components of their cell membranes or extracellular polymeric substances. The biosynthesis in microbes is believed to involve the elongation of a fatty acid precursor with the incorporation of methyl groups, often derived from methylmalonyl-CoA. The specific positioning of these methyl groups at the 11th and 18th carbon atoms of a triacontane (B166396) (C30) backbone would require a highly specific enzymatic machinery. While the production of dimethylalkanes by microbes is established, the synthesis of the 11,18-isomer has not been definitively attributed to a specific microbial species in the available literature. Further research into the metabolomes of diverse microbial communities, especially those in unique environments like cyanobacterial mats, may reveal the producers of this specific compound.
Plant Wax Composition and Biosynthetic Origins
The epicuticular wax of plants is a complex mixture of lipids, including long-chain alkanes, that protects the plant from desiccation and UV radiation. While n-alkanes are major components, branched alkanes are also present, though typically in lower concentrations. The biosynthesis of branched alkanes in plants follows a pathway involving fatty acid elongation and subsequent modification. The introduction of methyl branches is thought to occur during the elongation process. Although various methylalkanes have been identified in plant waxes, specific identification of 11,18-Dimethyltriacontane is not commonly reported. Its presence would likely be in trace amounts and require highly sensitive analytical techniques for detection and structural elucidation.
Insect Cuticular Hydrocarbon Profiles and Biosynthesis
Insects, particularly those in the order Hymenoptera (ants, bees, and wasps), are well-known for their complex cuticular hydrocarbon (CHC) profiles, which are crucial for chemical communication, including nestmate recognition and fertility signaling. Dimethylalkanes are a significant class of these CHCs. The biosynthesis of insect CHCs involves the production of long-chain fatty acids, which are then converted to hydrocarbons. The methyl branches are incorporated from methylmalonyl-CoA precursors by specific enzymes during fatty acid synthesis. The precise positioning of the methyl groups is genetically determined and results in the species-specific CHC bouquets. While a vast number of dimethylalkane isomers have been identified in various insect species, the specific occurrence of 11,18-Dimethyltriacontane would be species-dependent and require detailed chemical analysis of the cuticular lipids of a particular insect.
Detection and Quantification in Geological and Environmental Matrices
The chemical stability of long-chain alkanes allows them to be preserved in sediments and petroleum for millions of years, where they serve as valuable biomarkers.
Petroleum Reservoir Characterization and Source Rock Analysis
Crude oils and the source rocks from which they are generated contain a complex array of hydrocarbon molecules, including biomarkers that provide clues about the original organic matter and the depositional environment. Branched alkanes, including dimethylalkanes, are among these biomarkers. Their distribution and abundance can be used to correlate oils with their source rocks and to infer the type of organisms (e.g., algae, bacteria) that contributed to the organic matter. The identification of specific isomers like 11,18-Dimethyltriacontane in petroleum or source rock extracts could potentially serve as a highly specific marker for a particular type of source organism or depositional condition. However, the routine analysis of petroleum often focuses on more abundant and well-established biomarkers, and the specific identification of this compound is not a standard practice.
Sedimentary Environments and Paleoclimate Reconstruction
Long-chain branched alkanes preserved in sedimentary archives are increasingly used as proxies for reconstructing past environmental and climatic conditions. The distribution and isotopic composition of these molecules can provide information about past vegetation, temperature, and hydrological cycles. For instance, the relative abundance of different branched alkanes of microbial origin has been linked to soil pH and temperature. While the focus has often been on other classes of branched alkanes, the presence and abundance of specific dimethylalkane isomers like 11,18-Dimethyltriacontane in sediment cores could potentially offer a novel proxy for specific paleoenvironmental conditions, assuming its biological source and environmental controls on its production can be firmly established. The correlation of its abundance with other paleo-indicators would be necessary to validate its use in paleoclimate reconstruction.
Below is a table summarizing the potential occurrences and significance of 11,18-Dimethyltriacontane.
| Area of Occurrence/Application | Potential Source/Significance | State of Knowledge |
| Microbial Production | Component of cell membranes or extracellular polymers in specific bacteria (e.g., cyanobacteria). | General production of dimethylalkanes by microbes is known, but the specific synthesis of the 11,18-isomer is not well-documented. |
| Plant Wax Composition | Trace component of epicuticular waxes, contributing to the protective layer. | Branched alkanes are known constituents of plant waxes, but the presence of 11,18-Dimethyltriacontane is not commonly reported. |
| Insect Cuticular Hydrocarbons | Part of the species-specific chemical profile used for communication. | Dimethylalkanes are a major class of insect CHCs; the occurrence of the 11,18-isomer would be species-specific. |
| Petroleum and Source Rocks | Biomarker indicating a specific biological source input to the original organic matter. | Branched alkanes are used as biomarkers, but the specific diagnostic utility of 11,18-Dimethyltriacontane is not established. |
| Sedimentary Archives | Potential molecular proxy for reconstructing specific paleoenvironmental conditions. | The application of branched alkanes in paleoclimate studies is a growing field, but the utility of this specific isomer is yet to be explored. |
Aquatic and Terrestrial Ecosystem Hydrocarbon Cycling
Detailed studies specifically delineating the role of 11,18-dimethyltriacontane in the hydrocarbon cycling of aquatic and terrestrial ecosystems are not extensively available. Generally, long-chain branched alkanes, such as 11,18-dimethyltriacontane, are introduced into the environment through biological sources, primarily the epicuticular waxes of insects and plants. In terrestrial ecosystems, these compounds are deposited into the soil and leaf litter upon the organism's death or shedding of its cuticle. Subsequent degradation by soil microorganisms is the presumed primary cycling pathway, although the specific microbial communities and enzymatic processes involved in the breakdown of 11,18-dimethyltriacontane have not been well-documented.
In aquatic ecosystems, the introduction of 11,18-dimethyltriacontane would likely occur through terrestrial runoff or direct deposition from riparian vegetation and insects. Its low aqueous solubility suggests it would rapidly associate with particulate organic matter and sediment. The degradation pathways in aquatic environments are also presumed to be microbial, occurring in both the water column and sediments. However, specific rates and mechanisms of its cycling in these systems are yet to be thoroughly investigated.
Biomarker Potential in Geochemistry, Ecology, and Paleontology
The utility of 11,18-dimethyltriacontane as a specific biomarker in geochemistry, ecology, and paleontology is not yet firmly established due to a lack of targeted research. However, based on the characteristics of other long-chain branched alkanes, its potential can be inferred.
In geochemistry , branched alkanes can sometimes serve as indicators of specific source inputs into sediments and petroleum source rocks. The presence of 11,18-dimethyltriacontane in a geological sample could potentially indicate a contribution from terrestrial insect or plant waxes. However, its diagnostic power would depend on its source specificity and preservation potential over geological timescales, which are currently unknown.
In ecology , as a component of insect cuticular hydrocarbons, 11,18-dimethyltriacontane has potential as a chemotaxonomic marker to differentiate between closely related insect species. Variations in its abundance or presence could also provide insights into the physiological state, diet, or environmental conditions experienced by an organism.
In paleontology , the preservation of 11,18-dimethyltriacontane in the fossil record, for instance in fossilized insect cuticles or ancient sediments, could offer clues about past insect diversity and paleoenvironmental conditions. However, the diagenetic stability of this specific compound would need to be determined to validate its use as a reliable paleontological biomarker.
Table 1: Potential Biomarker Applications of 11,18-Dimethyltriacontane
| Field | Potential Application | Research Status |
|---|---|---|
| Geochemistry | Indicator of terrestrial organic matter input | Largely unexplored |
| Ecology | Chemotaxonomic marker for insects | Investigated in a limited number of species |
Isotopic Signatures for Source Apportionment and Environmental Tracing
There is currently a notable absence of published data on the stable isotopic signatures (e.g., δ¹³C and δ²H) of 11,18-dimethyltriacontane. Isotopic analysis of specific organic compounds is a powerful tool for source apportionment and environmental tracing. By determining the isotopic composition of 11,18-dimethyltriacontane from various sources (e.g., different insect species or geographical locations), it might be possible to trace its movement and fate in the environment.
For example, if different plant diets result in distinct isotopic signatures in the cuticular hydrocarbons of herbivorous insects, the isotopic composition of 11,18-dimethyltriacontane in environmental samples could be used to infer past vegetation and insect-plant interactions. However, without foundational research to characterize the isotopic variability of this compound at its source, its application in environmental tracing remains speculative.
Table 2: Mentioned Chemical Compounds
| Compound Name |
|---|
Advanced Synthetic Methodologies and Chemical Derivatization of 11,18 Dimethyltriacontane and Its Analogs
Stereoselective and Regioselective Synthesis of Branched Alkane Scaffolds
The construction of asymmetrically substituted alkane chains necessitates methods that can control the exact placement and three-dimensional orientation of substituents along the hydrocarbon backbone.
Catalytic Hydrogenation and Hydroformylation Strategies
Catalytic hydrogenation is a fundamental terminal step in many synthetic routes leading to branched alkanes. It is employed to reduce carbon-carbon double or triple bonds in precursor molecules to the final saturated alkane structure. quora.com This process typically involves the use of molecular hydrogen (H₂) in the presence of a metal catalyst. youtube.com
For a precursor of 11,18-dimethyltriacontane containing one or more double bonds, catalytic hydrogenation provides a reliable method for saturation. The choice of catalyst can be critical, with palladium on carbon (Pd/C) being a common and efficient option for alkene reduction. commonorganicchemistry.com Other catalysts like platinum(IV) oxide (PtO₂) are also highly effective. commonorganicchemistry.com The reaction is typically carried out in solvents like methanol (B129727) or ethanol (B145695) under a hydrogen atmosphere.
Table 1: Common Catalysts for Alkene Hydrogenation
| Catalyst | Typical Substrates | Key Advantages |
|---|---|---|
| Palladium on Carbon (Pd/C) | Alkenes, Alkynes | High efficiency, widely used. commonorganicchemistry.com |
| Platinum(IV) Oxide (PtO₂) | Alkenes | Effective, used when avoiding dehalogenation is necessary. commonorganicchemistry.com |
| Nickel (Ni) | Alkenes, Alkynes | Cost-effective catalyst used in industrial applications. quora.com |
Hydroformylation, or the oxo process, offers a method to introduce a formyl group (-CHO) and a hydrogen atom across an alkene's double bond. While not a direct route to the alkane, it is a powerful strategy for creating aldehyde intermediates, which can be further elaborated. For instance, a long-chain terminal alkene could be hydroformylated to produce an aldehyde, which then serves as a key building block for subsequent carbon-carbon bond-forming reactions to assemble the 11,18-dimethyltriacontane skeleton.
Grignard and Organolithium Reagent Applications in Alkane Synthesis
Organometallic reagents, particularly Grignard (R-MgX) and organolithium (R-Li) reagents, are cornerstones of carbon-carbon bond formation. orgosolver.com Their utility in synthesizing long-chain branched alkanes lies in their strong nucleophilicity, allowing them to react with electrophilic carbon centers, such as those in carbonyl compounds or alkyl halides. libretexts.orglibretexts.org
A plausible synthesis for 11,18-dimethyltriacontane could involve a convergent approach using these reagents. For example, a Grignard reagent could be prepared from a C1-C10 alkyl halide. This nucleophile could then be used to attack a ketone, such as dodecan-2-one, to form a tertiary alcohol. Subsequent dehydration to an alkene followed by catalytic hydrogenation would yield the branched alkane structure.
Synthetic Example Outline:
Fragment 1 (Nucleophile): Preparation of 1-bromodecane (B1670165) and subsequent reaction with magnesium to form decylmagnesium bromide.
Fragment 2 (Electrophile): A ketone such as 2-methyl-9-eicosanone.
Coupling: Nucleophilic addition of the Grignard reagent to the ketone to form a tertiary alcohol intermediate.
Finishing: Dehydration of the alcohol to form an alkene, followed by hydrogenation to yield a stereoisomeric mixture of 11,18-dimethyltriacontane.
The high reactivity of these organometallic compounds requires careful control of reaction conditions, including the use of anhydrous solvents like diethyl ether or tetrahydrofuran (B95107) (THF), to prevent quenching by protic species like water. masterorganicchemistry.com
Wittig and Horner-Wadsworth-Emmons Olefination Routes followed by Reduction
The Wittig reaction and its variant, the Horner-Wadsworth-Emmons (HWE) reaction, are powerful methods for synthesizing alkenes with a high degree of control over the location of the double bond. elsevierpure.com These reactions are central to strategies for building the backbone of long-chain hydrocarbons, which are subsequently reduced to the target alkane. harvard.edu
The HWE reaction, which uses phosphonate-stabilized carbanions, is often preferred for long-chain syntheses as it typically favors the formation of (E)-alkenes and the water-soluble phosphate (B84403) byproducts are easily removed. organic-chemistry.orgwikipedia.org
A synthetic pathway to 11,18-dimethyltriacontane using the HWE reaction could involve:
Phosphonate (B1237965) Synthesis: Preparation of a phosphonate from a C11-branched alkyl halide (e.g., 1-bromo-2-methylundecane).
Aldehyde Synthesis: Preparation of a long-chain aldehyde (e.g., 7-methyloctadecanal).
Olefination: Deprotonation of the phosphonate with a base (e.g., NaH) to form the ylide, followed by reaction with the aldehyde to create an alkene precursor of 11,18-dimethyltriacontane. wikipedia.org
Reduction: Catalytic hydrogenation of the resulting alkene to yield the final saturated alkane. organic-chemistry.org
This approach allows for the strategic joining of two complex fragments to efficiently construct the 32-carbon chain with the desired branching.
Development of Novel Catalytic Systems for Carbon-Carbon Bond Formation
Modern synthetic chemistry has increasingly relied on the development of sophisticated catalytic systems to achieve C-C bond formation with greater efficiency and selectivity, particularly for challenging substrates like long-chain alkanes.
Transition Metal-Catalyzed Coupling Reactions for Long-Chain Alkanes
Transition metal-catalyzed cross-coupling reactions are a formidable tool for constructing carbon-carbon bonds, including the C(sp³)–C(sp³) linkages that form the backbone of aliphatic molecules like 11,18-dimethyltriacontane. nih.govorganicreactions.org Catalysts based on palladium (Pd), nickel (Ni), or iron (Fe) are commonly used to couple an organometallic reagent with an organic halide. nih.gov
Table 2: Representative Transition Metal-Catalyzed Cross-Coupling Reactions
| Reaction Name | Organometallic Reagent | Organic Halide | Catalyst |
|---|---|---|---|
| Kumada Coupling | Grignard Reagent (R-MgX) | Alkyl/Aryl Halide | Ni or Pd umb.edu |
| Negishi Coupling | Organozinc Reagent (R-ZnX) | Alkyl/Aryl Halide | Ni or Pd nih.gov |
| Suzuki Coupling | Organoboron Reagent (R-B(OR)₂) | Alkyl/Aryl Halide | Pd mdpi.com |
For the synthesis of 11,18-dimethyltriacontane, a Kumada coupling could be envisioned where an alkyl Grignard reagent, such as 7-methyloctadecylmagnesium bromide, is coupled with an alkyl halide, like 1-bromo-2-methylundecane, in the presence of a nickel catalyst. The challenge in such reactions is often suppressing side reactions like β-hydride elimination, especially with long alkyl chains. nih.gov
Metathesis-Based Approaches to Aliphatic Chain Elongation
Olefin metathesis is a powerful reaction that reorganizes carbon-carbon double bonds, enabling the construction of long unsaturated hydrocarbon chains from smaller olefinic precursors. wikipedia.org Acyclic Diene Metathesis (ADMET) is a step-growth polymerization technique that is particularly well-suited for synthesizing long-chain aliphatic compounds. mdpi.com
A strategy for synthesizing a precursor to 11,18-dimethyltriacontane could involve the cross-metathesis of two different terminal alkenes, such as 1-dodecene (B91753) and 1-eicosene, using a ruthenium-based catalyst like a Grubbs' catalyst. nih.gov While this would produce a mixture of products, it illustrates the principle of chain elongation. A more controlled approach might involve the self-metathesis of a single, carefully designed branched olefin.
Following the metathesis reaction, the resulting long-chain alkene is exhaustively hydrogenated to produce the final saturated aliphatic structure. mdpi.comnih.gov This combination of metathesis for backbone construction followed by hydrogenation is an efficient and modern approach to complex acyclic alkanes.
Optimization of Reaction Parameters and Process Scale-Up Methodologies
The synthesis of long-chain, symmetrically branched alkanes like 11,18-dimethyltriacontane often relies on coupling reactions, such as the Grignard reaction. organic-chemistry.orgyoutube.comyoutube.com The optimization of reaction parameters is critical to maximize yield and purity, while process scale-up presents unique challenges.
A plausible synthetic route to 11,18-dimethyltriacontane involves the coupling of two molecules of a C16 branched alkyl halide, such as 2-bromo-9-methylpentadecane, using a suitable coupling agent. The Grignard reaction is a well-established method for forming carbon-carbon bonds. organic-chemistry.orgyoutube.com
Optimization of Reaction Parameters:
Key parameters that require optimization for the synthesis of 11,18-dimethyltriacontane via a Grignard-type coupling reaction include:
Temperature: The formation of the Grignard reagent is an exothermic process. Maintaining a controlled temperature, often between 0 °C and room temperature, is crucial to prevent side reactions. Subsequent coupling reactions may also require specific temperature control to ensure selectivity and high yield. researchgate.netmit.edu
Solvent: Anhydrous ethers, such as diethyl ether or tetrahydrofuran (THF), are standard solvents for Grignard reactions as they stabilize the Grignard reagent. The choice of solvent can influence the reaction rate and the solubility of intermediates.
Catalyst: While Grignard reactions with alkyl halides can proceed without a catalyst, certain cross-coupling reactions benefit from the addition of catalysts, such as copper or cobalt salts, which can improve the yield and selectivity of the desired alkane. semanticscholar.org
Reactant Purity and Stoichiometry: The purity of the magnesium and the alkyl halide is paramount to the success of the Grignard reaction. The stoichiometry of the reactants must be carefully controlled to ensure complete reaction and minimize the formation of byproducts.
Process Scale-Up Methodologies:
Scaling up the synthesis of 11,18-dimethyltriacontane from a laboratory to an industrial scale introduces several challenges: hydrocarbonprocessing.comhelgroup.commt.commdpi.comthechemicalengineer.com
Heat Transfer: The exothermic nature of the Grignard reaction requires efficient heat dissipation in large reactors to maintain temperature control and prevent runaway reactions.
Mass Transfer: Ensuring efficient mixing of the reactants becomes more challenging in larger vessels, which can affect reaction kinetics and yield.
Safety: The use of pyrophoric Grignard reagents and flammable ether solvents necessitates stringent safety protocols and specialized equipment for large-scale production.
Purification: The purification of the final product from unreacted starting materials, byproducts, and catalyst residues can be more complex and costly at a larger scale. Techniques such as fractional distillation under reduced pressure or column chromatography are often employed.
| Parameter | Condition | Rationale | Potential Issues |
|---|---|---|---|
| Temperature | 0 - 25 °C | Control exothermicity, minimize side reactions. | Slow reaction rate at lower temperatures. |
| Solvent | Anhydrous THF | Stabilizes Grignard reagent, good solubility. | Hygroscopic, requires careful handling. |
| Catalyst | CuCl₂ (catalytic amount) | Improves coupling efficiency and yield. | Potential for metal contamination in the product. |
| Reactant Ratio | Slight excess of Grignard reagent | Ensures complete conversion of the alkyl halide. | Can lead to byproduct formation if in large excess. |
Isotopic Labeling Strategies for Mechanistic Studies and Analytical Standards
Isotopic labeling is an invaluable tool for elucidating reaction mechanisms and for use as internal standards in quantitative analysis. nih.gov For 11,18-dimethyltriacontane, deuterium (B1214612) (²H or D) and carbon-13 (¹³C) are the most common isotopes used for labeling.
Deuterium Labeling:
Deuterium-labeled 11,18-dimethyltriacontane can be synthesized by using deuterated starting materials. For instance, a deuterated Grignard reagent can be prepared from a deuterated alkyl halide. masterorganicchemistry.com Alternatively, deuterium can be introduced in the final step by quenching a Grignard intermediate with a deuterium source like D₂O. masterorganicchemistry.com
Mechanistic Studies: Deuterium labeling can be used to track the fate of specific hydrogen atoms during the reaction, providing insights into the reaction mechanism, such as determining whether a reaction proceeds via a radical or an ionic pathway. researchgate.netnih.gov
Analytical Standards: Deuterium-labeled compounds are widely used as internal standards in mass spectrometry-based quantification because they have nearly identical chemical properties to their unlabeled counterparts but can be distinguished by their mass-to-charge ratio. nih.gov
Carbon-13 Labeling:
Carbon-13 labeling involves incorporating ¹³C atoms into the carbon skeleton of the molecule. This can be achieved by using ¹³C-labeled starting materials in the synthesis. rsc.orgnih.govmedchemexpress.comnih.gov
Mechanistic Studies: ¹³C labeling is particularly useful for tracking the rearrangement of carbon skeletons during a reaction.
NMR Spectroscopy: ¹³C-labeled compounds provide enhanced signals in ¹³C NMR spectroscopy, which can be used for detailed structural elucidation. frontiersin.org
| Isotope | Labeling Strategy | Application | Analytical Technique |
|---|---|---|---|
| Deuterium (²H) | Use of deuterated starting materials or quenching with D₂O. | Mechanistic studies, internal standards for MS. | Mass Spectrometry, NMR Spectroscopy. |
| Carbon-13 (¹³C) | Use of ¹³C-labeled precursors in the synthesis. | Tracing carbon skeleton rearrangements, structural elucidation. | NMR Spectroscopy, Mass Spectrometry. |
Functionalization and Derivatization for Advanced Analytical Probes
Due to their non-polar nature and lack of functional groups, the analysis of long-chain alkanes like 11,18-dimethyltriacontane by techniques such as gas chromatography (GC) can be challenging. nih.gov Functionalization and derivatization are employed to introduce specific chemical properties that enhance their detectability and chromatographic behavior. chemrxiv.orgmdpi.com
Functionalization:
Functionalization involves introducing a reactive group into the alkane chain. This can be a difficult task for saturated hydrocarbons but can be achieved through various methods, such as free-radical halogenation, although this often leads to a mixture of products. A more controlled approach would be to incorporate a functional group during the synthesis. For example, using a protected hydroxyl-containing Grignard reagent would lead to a functionalized analog of 11,18-dimethyltriacontane.
Derivatization for Analytical Probes:
Once a functional group is present, a wide range of derivatization reactions can be performed to create advanced analytical probes.
For GC-MS Analysis: If the functionalized analog contains a hydroxyl or carboxyl group, it can be derivatized to a more volatile and thermally stable compound. Common derivatization reagents include silylating agents (e.g., N,O-bis(trimethylsilyl)trifluoroacetamide - BSTFA) to form trimethylsilyl (B98337) (TMS) ethers or esters, or acylating agents to form esters. nih.gov
For Fluorescence Detection: A fluorophore can be attached to the functionalized alkane to create a fluorescent probe. This is particularly useful for imaging and tracing studies in biological systems.
For Affinity Probes: A biotin (B1667282) tag or other affinity label can be introduced to facilitate the isolation and identification of binding partners in biological systems.
The choice of derivatization reagent and strategy depends on the specific analytical technique to be used and the information that is sought.
| Functional Group | Derivatization Reagent | Derivative | Purpose |
|---|---|---|---|
| Hydroxyl (-OH) | BSTFA | Trimethylsilyl (TMS) ether | Increase volatility for GC-MS. |
| Carboxyl (-COOH) | BF₃/Methanol | Methyl ester | Increase volatility and improve peak shape in GC. |
| Amine (-NH₂) | Pentafluorobenzoyl chloride | Pentafluorobenzamide | Enhance detection by electron capture detector (ECD) in GC. |
Sophisticated Analytical Strategies for the Characterization and Detection of 11,18 Dimethyltriacontane
Ultra-Trace Detection and Quantification in Complex Biological and Environmental Samples
Achieving reliable detection and quantification of 11,18-dimethyltriacontane at ultra-trace levels (parts per billion or lower) requires meticulous sample preparation to isolate the target analyte from the complex sample matrix and to concentrate it to a level amenable to instrumental analysis.
The initial and most critical step in the analysis of 11,18-dimethyltriacontane is the effective preparation of the sample. The choice of extraction technique is highly dependent on the nature of the sample matrix, whether it be biological tissues (e.g., adipose, liver) or environmental samples (e.g., soil, sediment).
For solid and semi-solid matrices, Pressurized Liquid Extraction (PLE) , also known as Accelerated Solvent Extraction (ASE), is a powerful technique. PLE utilizes elevated temperatures and pressures to increase the efficiency and speed of the extraction process, significantly reducing solvent consumption compared to traditional methods like Soxhlet extraction nih.gov. The selection of an appropriate solvent or solvent mixture is crucial for the quantitative extraction of high-molecular-weight, nonpolar compounds like 11,18-dimethyltriacontane. A common approach involves using a nonpolar solvent such as hexane or a mixture of dichloromethane and acetone uchile.cl.
Biological tissues present a unique challenge due to their high lipid and protein content. A typical workflow for tissue samples involves homogenization, often cryogenically, followed by extraction researchgate.netyoutube.comyoutube.com. Solvent extraction, for instance using a Folch or Bligh and Dyer method, is commonly employed to isolate lipids, including hydrocarbons nih.gov. However, these crude extracts contain a high concentration of co-extracted matrix components that can interfere with subsequent analysis.
Matrix effects are a significant concern in chromatographic analysis, particularly when coupled with mass spectrometry. These effects, which can manifest as signal suppression or enhancement, arise from co-eluting compounds that affect the ionization efficiency of the target analyte nih.gov. To mitigate these effects, several strategies can be employed:
Dilution: A straightforward approach to reduce the concentration of interfering matrix components researchgate.net.
Matrix-Matched Calibration: Preparing calibration standards in an extract of a blank matrix that is similar to the sample can help to compensate for matrix effects.
Internal Standards: The use of a stable isotope-labeled internal standard that behaves similarly to the analyte of interest during extraction, cleanup, and analysis is the most effective way to correct for both matrix effects and variations in recovery.
A summary of common sample preparation techniques for hydrocarbon analysis is presented in the table below.
| Sample Preparation Technique | Principle | Target Matrices | Advantages | Disadvantages |
| Pressurized Liquid Extraction (PLE) | Uses elevated temperature and pressure to enhance solvent extraction efficiency. | Soil, Sediment, Solid Wastes | Fast, Reduced solvent consumption, High extraction efficiency. | Requires specialized equipment. |
| Soxhlet Extraction | Continuous solid-liquid extraction with a cycling solvent. | Soil, Sediment, Plant Material | Well-established, Exhaustive extraction. | Time-consuming, Large solvent volumes required. |
| Ultrasonic Extraction | Uses high-frequency sound waves to disrupt the sample matrix and enhance solvent penetration. | Soil, Sediment | Relatively fast, Simple setup. | Lower extraction efficiency for some matrices compared to PLE or Soxhlet. |
| Solid-Phase Extraction (SPE) | Partitioning of analytes between a solid sorbent and a liquid phase for cleanup and concentration. | Water, Liquid Extracts | High selectivity, Good for fractionation and cleanup. | Can be prone to clogging, Method development can be complex. |
| Stir Bar Sorptive Extraction (SBSE) | A stir bar coated with a sorbent phase extracts analytes from a liquid sample. | Aqueous Samples | High enrichment factor, Solventless. | Limited to liquid samples, Can have long extraction times. |
Due to the typically low environmental and biological concentrations of 11,18-dimethyltriacontane, enrichment and concentration steps are indispensable.
Solid-Phase Extraction (SPE) is a widely used technique for the cleanup and concentration of extracts. For nonpolar compounds like long-chain alkanes, a normal-phase SPE cartridge (e.g., silica or alumina) can be employed. The sample extract, typically in a nonpolar solvent like hexane, is loaded onto the cartridge. Polar interfering compounds are retained on the sorbent, while the nonpolar fraction containing the target analyte is eluted. Further fractionation can be achieved by using solvents of increasing polarity to elute different classes of compounds.
Stir Bar Sorptive Extraction (SBSE) is a highly effective enrichment technique for trace organic compounds in aqueous samples. It utilizes a magnetic stir bar coated with a thick layer of a sorbent, most commonly polydimethylsiloxane (PDMS). The stir bar is placed in the sample and stirred for a defined period, during which the analytes partition into the sorbent phase. The enriched analytes are then thermally desorbed directly into a gas chromatograph for analysis. SBSE offers very high enrichment factors, making it suitable for ultra-trace analysis.
The following table summarizes key parameters for selected enrichment techniques.
| Enrichment Technique | Key Parameters | Typical Application for Hydrocarbons |
| Solid-Phase Extraction (SPE) | Sorbent type (e.g., silica, C18), Solvent selection, Elution volume. | Cleanup of soil and tissue extracts to isolate the aliphatic fraction. |
| Stir Bar Sorptive Extraction (SBSE) | Coating material (e.g., PDMS), Extraction time and temperature, Sample volume. | Enrichment of semi-volatile hydrocarbons from water samples. |
High-Resolution Chromatographic Separation Techniques for Isomeric Discrimination
The structural diversity of long-chain branched alkanes necessitates high-resolution chromatographic techniques to separate 11,18-dimethyltriacontane from its numerous isomers.
Comprehensive two-dimensional gas chromatography (GCxGC) is a powerful separation technique that provides a significant increase in peak capacity compared to conventional one-dimensional GC. In GCxGC, two columns with different stationary phases are coupled in series. The effluent from the first-dimension column is continuously trapped, focused, and re-injected onto the second, shorter column. This results in a two-dimensional chromatogram where compounds are separated based on two different properties, typically volatility in the first dimension and polarity in the second.
For the analysis of complex hydrocarbon mixtures, a common setup involves a nonpolar first-dimension column and a moderately polar second-dimension column. This configuration allows for the separation of hydrocarbons based on their boiling points in the first dimension and their shape or polarity in the second. Branched alkanes, such as 11,18-dimethyltriacontane, will elute earlier from the polar second-dimension column compared to their linear counterparts of the same carbon number, leading to structured chromatograms where different isomer classes occupy distinct regions dlr.deresearchgate.net. This enhanced separation is critical for resolving the target analyte from co-eluting isomers.
The analysis of high-molecular-weight hydrocarbons like 11,18-dimethyltriacontane, which has a high boiling point, requires the use of specialized high-temperature capillary columns. These columns are designed to be stable at temperatures exceeding 350°C, which is necessary to ensure the elution of such large molecules from the column phenomenex.comelementlabsolutions.com.
These columns often feature stationary phases that are thermally stable and have low bleed at elevated temperatures. Common phases for high-temperature applications include phenyl-substituted polysiloxanes and carborane-based polymers core.ac.uk. The choice of stationary phase also influences the selectivity of the separation. For isomeric separation of branched alkanes, columns with specific selectivities, such as those with liquid crystalline stationary phases, can provide enhanced resolution of structurally similar compounds researchgate.net.
The table below lists some advanced capillary column phases suitable for high-temperature hydrocarbon analysis.
| Stationary Phase Type | Key Characteristics | Application in Hydrocarbon Analysis |
| 5% Phenyl Polysilphenylene-siloxane | Low bleed, High thermal stability (up to 370°C), Good general-purpose phase. | Separation of a wide range of hydrocarbons, including high-boiling compounds. |
| (14% Cyanopropyl-phenyl)-methylpolysiloxane | Mid-polarity, Good selectivity for structural isomers. | Separation of isomeric hydrocarbons, including branched alkanes. |
| Polycarborane-siloxane | Ultra-high temperature stability (up to 480°C), Low bleed. | Analysis of very high molecular weight hydrocarbons, simulated distillation. |
Advanced Spectroscopic Approaches for Structural Confirmation and Quantitative Analysis
While mass spectrometry excels at identifying molecular weight and fragmentation, spectroscopic techniques provide complementary information about the specific bonding arrangements and the physical state of the compound.
Solid-State Nuclear Magnetic Resonance (NMR) for Wax Architectures
When 11,18-Dimethyltriacontane is part of a solid or semi-solid matrix, such as in waxes or certain petrochemical products, solid-state Nuclear Magnetic Resonance (ssNMR) spectroscopy can provide invaluable insights into its structure, conformation, and dynamics. nottingham.ac.ukemory.edu Unlike solution-state NMR where rapid molecular tumbling averages out anisotropic interactions, ssNMR spectra are influenced by these orientation-dependent factors, offering deeper structural information. emory.edu
Techniques like high-resolution ¹³C Magic-Angle Spinning (MAS) NMR can resolve distinct signals for the different carbon environments within the molecule. nih.govacs.org For 11,18-Dimethyltriacontane, one could expect to distinguish the signals from:
The two equivalent methyl carbons (C at positions 11¹ and 18¹).
The two equivalent methine (tertiary) carbons (C11 and C18).
Multiple distinct methylene (secondary) carbons along the aliphatic chain, with chemical shifts varying based on their proximity to the branch points and the ends of the chain.
Vibrational Spectroscopy (FT-IR, Raman) for Structural Features
Vibrational spectroscopy, including Fourier-Transform Infrared (FT-IR) and Raman spectroscopy, probes the vibrational modes of a molecule. ksu.edu.sanih.gov These techniques are complementary and provide a characteristic "fingerprint" based on the types of chemical bonds present. For an alkane like 11,18-Dimethyltriacontane, the spectra are dominated by C-H and C-C bond vibrations. pg.edu.pl
FT-IR Spectroscopy : This technique is particularly sensitive to changes in the dipole moment of a molecule during vibration. ksu.edu.sa Key absorption bands for 11,18-Dimethyltriacontane would include C-H stretching vibrations from both methyl (-CH₃) and methylene (-CH₂) groups, typically in the 2850-3000 cm⁻¹ region. C-H bending (scissoring and rocking) vibrations for these groups appear in the 1375-1470 cm⁻¹ range. scifiniti.com The relative intensity of methyl vs. methylene bands can provide clues about the degree of branching.
Table 3: Key Vibrational Modes for 11,18-Dimethyltriacontane
| Vibrational Mode | Typical Wavenumber (cm⁻¹) | Spectroscopy Method |
| CH₃ Asymmetric Stretching | ~2962 | FT-IR, Raman |
| CH₂ Asymmetric Stretching | ~2925 | FT-IR, Raman |
| CH₃ Symmetric Stretching | ~2872 | FT-IR, Raman |
| CH₂ Symmetric Stretching | ~2853 | FT-IR, Raman |
| CH₂ Scissoring | ~1465 | FT-IR |
| CH₃ Asymmetric Bending | ~1450 | FT-IR |
| CH₃ Symmetric Bending (Umbrella) | ~1375 | FT-IR |
Hyphenated Techniques in Environmental, Geochemical, and Petrochemical Analysis
In real-world applications, 11,18-Dimethyltriacontane is rarely found in a pure state. It is typically part of an exceedingly complex mixture, such as crude oil, environmental sediment, or biological lipids. Hyphenated techniques, which couple a separation method with a detection method, are indispensable for its analysis in these contexts. longdom.orgchromatographyonline.com
The most common and powerful hyphenated technique for this purpose is Gas Chromatography-Mass Spectrometry (GC-MS) . longdom.org In GC-MS, the volatile components of a sample are separated in a capillary column based on their boiling points and interaction with the stationary phase. As each compound, including 11,18-Dimethyltriacontane and its isomers, elutes from the column, it enters the mass spectrometer, which generates a mass spectrum for identification. The retention time from the GC provides one layer of identification, while the mass spectrum provides another, much more specific, layer of confirmation.
For highly complex samples like petroleum, Comprehensive Two-Dimensional Gas Chromatography (GCxGC) coupled with MS offers vastly superior separation power. This technique allows for the separation of branched alkanes from cyclic and aromatic hydrocarbons that might otherwise co-elute in a single-dimension GC separation.
These hyphenated methods are routinely used in:
Geochemical Analysis : Branched alkanes serve as biomarkers, providing information about the source of organic matter in sediments and petroleum reservoirs. youtube.com
Environmental Forensics : Identifying the specific isomeric patterns of branched alkanes can help trace the source of oil spills and other hydrocarbon contamination.
Petrochemical Industry : Characterizing the composition of long-chain alkanes is critical for determining the properties and quality of fuels, lubricants, and waxes. researchgate.net
Quality Assurance and Quality Control Methodologies in Hydrocarbon Analytical Chemistry
The accurate and precise quantification of specific hydrocarbon molecules, such as 11,18-Dimethyltriacontane, within complex matrices is fundamentally reliant on robust Quality Assurance (QA) and Quality Control (QC) methodologies. These procedures are integral to ensuring the reliability, comparability, and defensibility of analytical data. In the context of hydrocarbon analysis, QA encompasses the planned and systematic actions necessary to provide adequate confidence that a product or service will satisfy given requirements for quality, while QC refers to the operational techniques and activities used to fulfill requirements for quality.
A comprehensive QA/QC program for the analysis of 11,18-Dimethyltriacontane involves several critical components, including method validation, the use of certified reference materials and internal standards, instrument calibration and maintenance, and participation in inter-laboratory comparison studies. These elements work in concert to minimize analytical uncertainty and ensure that reported concentrations are a true representation of the sample.
Method Validation
Before a method for the analysis of 11,18-Dimethyltriacontane can be routinely implemented, it must undergo a thorough validation process to demonstrate its fitness for purpose. Key validation parameters for chromatographic methods like Gas Chromatography-Mass Spectrometry (GC-MS), which is well-suited for such a high-molecular-weight branched alkane, are outlined in the table below.
| Validation Parameter | Description | Typical Acceptance Criteria for Hydrocarbon Analysis |
| Specificity/Selectivity | The ability of the method to unequivocally identify the target analyte without interference from other components in the sample matrix. | No significant interfering peaks at the retention time of 11,18-Dimethyltriacontane. |
| Linearity and Range | The ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range. | Correlation coefficient (r²) ≥ 0.995. |
| Accuracy | The closeness of the measured value to the true value, often assessed through recovery studies in spiked matrix samples. | Recovery typically within 80-120%. |
| Precision | The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This is typically expressed as the Relative Standard Deviation (RSD) and includes repeatability (intra-day precision) and intermediate precision (inter-day precision). | RSD ≤ 15% for repeatability; RSD ≤ 20% for intermediate precision. |
| Limit of Detection (LOD) | The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value. | Typically determined as a signal-to-noise ratio of 3:1. |
| Limit of Quantitation (LOQ) | The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy. | Typically determined as a signal-to-noise ratio of 10:1. |
| Robustness | A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters. | Consistent results with minor variations in parameters like GC oven temperature ramp rate or carrier gas flow rate. |
This table presents a generalized summary of validation parameters. Specific criteria may vary based on regulatory requirements and the analytical application.
Certified Reference Materials and Internal Standards
The use of Certified Reference Materials (CRMs) is a cornerstone of QA in analytical chemistry, providing a means to assess the accuracy and traceability of measurements. For a specific, non-common compound like 11,18-Dimethyltriacontane, a dedicated CRM may not be readily available. In such cases, laboratories may use a well-characterized in-house standard or a CRM of a structurally similar compound, such as a long-chain branched alkane with a certified purity.
Internal standards are crucial for correcting for variations in sample preparation and instrument response. researchgate.net For the analysis of 11,18-Dimethyltriacontane, an ideal internal standard would be an isotopically labeled version of the molecule (e.g., deuterated 11,18-Dimethyltriacontane). However, due to the likely commercial unavailability of such a standard, a common practice is to use a non-naturally occurring, structurally similar compound that does not co-elute with any components in the sample. For high-molecular-weight hydrocarbon analysis, compounds like squalane or other long-chain branched alkanes can be suitable choices. The selection of an appropriate internal standard is critical and should be validated to ensure it behaves similarly to the analyte during extraction and analysis. researchgate.net
Instrument Calibration and Maintenance
Routine calibration of the analytical instrumentation is a fundamental QC practice. For GC-MS analysis of 11,18-Dimethyltriacontane, this involves establishing a calibration curve using a series of standards of known concentrations. The calibration curve is then used to determine the concentration of the analyte in unknown samples. Regular checks of the calibration with one or more standards are necessary to ensure the instrument's response remains stable over time.
A preventative maintenance program for the GC-MS system is also a critical component of QA. This includes regular inspection and replacement of consumables such as the injection port liner, septum, and chromatographic column to ensure optimal performance and prevent contamination.
Inter-laboratory Comparison Studies
By implementing a comprehensive QA/QC program that incorporates these elements, analytical laboratories can ensure the generation of high-quality, reliable data for the characterization and detection of 11,18-Dimethyltriacontane.
Environmental Fate, Transport, and Biogeochemical Cycling of Branched Alkanes
Microbial Biodegradation Pathways and Enzymatic Mechanisms
Microbial degradation is the primary mechanism for the removal of long-chain branched alkanes from the environment. A diverse range of bacteria and fungi have evolved enzymatic systems to utilize these hydrophobic compounds as sources of carbon and energy. The biodegradation of branched alkanes is generally considered more challenging for microorganisms than that of their linear counterparts due to steric hindrance at the branching points.
Aerobic Degradation: Under aerobic conditions, the biodegradation of alkanes is initiated by oxygenase enzymes. nih.gov For long-chain and branched alkanes like 11,18-Dimethyltriacontane, the initial attack typically involves terminal or sub-terminal oxidation. In terminal oxidation, a methyl group at the end of an alkyl chain is oxidized to a primary alcohol. This is followed by further oxidation to an aldehyde and then a fatty acid, which can then enter the β-oxidation pathway for metabolism. nih.gov Sub-terminal oxidation involves the hydroxylation of a methylene group, leading to a secondary alcohol, which is then converted to a ketone.
Branched alkanes can pose a challenge to the β-oxidation pathway. The presence of methyl branches, as in 11,18-Dimethyltriacontane, can inhibit this process. Microorganisms may employ alternative strategies, such as ω-oxidation (at the opposite end of the molecule) or carboxylation followed by a modified β-oxidation cycle to overcome this inhibition.
Anaerobic Degradation: In the absence of oxygen, the degradation of alkanes is a much slower process. nih.gov Anaerobic degradation of saturated hydrocarbons is often carried out by consortia of microorganisms, where the initial activation of the inert C-H bond is the most challenging step. nih.gov A common mechanism for anaerobic alkane activation is the addition of fumarate to the alkane molecule, catalyzed by the enzyme alkylsuccinate synthase. nih.gov This process forms an alkylsuccinate derivative that can be further metabolized. This pathway has been identified in various anaerobic bacteria, including sulfate-reducing and nitrate-reducing species. nih.govnih.gov While demonstrated for various alkanes, the efficiency of this mechanism on a large, doubly-branched alkane like 11,18-Dimethyltriacontane is not well-documented but is presumed to be a potential degradation route in anoxic sediments and aquifers.
The enzymatic machinery for alkane degradation is diverse, with different enzyme systems specialized for alkanes of varying chain lengths and structures.
Alkane Hydroxylases (AHs): These are central to the aerobic degradation of alkanes. Several major classes have been identified:
Integral-membrane non-heme iron monooxygenases (AlkB family): These enzymes are widespread and typically act on medium-chain alkanes (C5-C16). Some variants have shown activity on longer chains and branched structures.
Cytochrome P450 monooxygenases (CYP153 family): These soluble enzymes are known to hydroxylate medium-to-long-chain alkanes at the terminal position with high specificity. sandia.gov They have been implicated in the degradation of alkanes up to C30 and branched structures like pristane.
Flavin-dependent monooxygenases (AlmA and LadA): The AlmA and LadA enzymes are specifically adapted for the degradation of very long-chain n-alkanes (>~C20 to C40). nih.govresearchgate.netfrontiersin.org For instance, LadA from Geobacillus thermodenitrificans can oxidize alkanes from C15 to C36. sandia.govfrontiersin.org These enzymes are crucial for initiating the degradation of large molecules like 11,18-Dimethyltriacontane.
Alcohol and Aldehyde Dehydrogenases: Following the initial hydroxylation, these enzymes sequentially oxidize the resulting alcohol to an aldehyde and then to a carboxylic acid, preparing the molecule for central metabolism. nih.gov
Alkylsuccinate Synthase (Ass): This is the key enzyme in the anaerobic degradation pathway, catalyzing the addition of fumarate to an alkane. nih.gov It is a glycyl radical enzyme that enables the activation of the stable C-H bond under anoxic conditions.
| Enzyme Class | Typical Substrate Range | Cellular Location | Degradation Condition | Key Function |
| AlkB Monooxygenase | Medium-chain alkanes (C5-C16) | Integral membrane protein | Aerobic | Terminal/Sub-terminal hydroxylation |
| Cytochrome P450 (CYP153) | Medium to long-chain alkanes (C6-C30) | Cytosolic | Aerobic | Terminal hydroxylation |
| AlmA/LadA Monooxygenase | Long-chain alkanes (>C20) | Cytosolic/Membrane-assoc. | Aerobic | Terminal hydroxylation of large alkanes |
| Alcohol Dehydrogenase | Primary/Secondary Alcohols | Cytosolic/Membrane-assoc. | Aerobic | Oxidation of alcohol to aldehyde |
| Aldehyde Dehydrogenase | Aldehydes | Cytosolic | Aerobic | Oxidation of aldehyde to carboxylic acid |
| Alkylsuccinate Synthase | Various alkanes | Cytosolic | Anaerobic | Fumarate addition for C-H bond activation |
Genera known to be involved in the degradation of long-chain and branched alkanes include Rhodococcus, Pseudomonas, Acinetobacter, Bacillus, Geobacillus, and the marine bacterium Alcanivorax. nih.govresearchgate.netnih.gov In pristine environments, these bacteria may be present in low numbers. Following contamination, their populations can increase dramatically, becoming dominant members of the community. For example, Alcanivorax species are known to bloom in marine environments after oil spills.
The structure of the microbial community changes over time as the degradation process proceeds. In the early stages, fast-growing bacteria that metabolize more easily accessible linear and medium-chain alkanes may dominate. As these substrates are depleted, the community may shift towards specialists capable of degrading more recalcitrant compounds, such as long-chain branched alkanes. The physical state of the alkane also plays a role; long-chain alkanes like 11,18-Dimethyltriacontane are solid at ambient temperatures, and their low bioavailability can limit degradation rates. nih.gov Microorganisms may produce biosurfactants to emulsify these solid hydrocarbons and increase their surface area for enzymatic attack.
Sorption and Desorption Dynamics in Soil, Sediment, and Aquatic Systems
The movement and bioavailability of 11,18-Dimethyltriacontane in terrestrial and aquatic environments are largely controlled by its sorption and desorption characteristics. As a large, nonpolar molecule, it is expected to have a strong affinity for organic matter and mineral surfaces in soil and sediment.
Key Research Findings:
High Partitioning to Solids: Due to its hydrophobic nature, 11,18-Dimethyltriacontane will preferentially partition from the aqueous phase to solid matrices such as soil and sediment. This significantly limits its mobility in groundwater and surface water systems.
Influence of Organic Carbon: The extent of sorption is directly proportional to the organic carbon content of the soil or sediment. Environments rich in organic matter will act as significant sinks for this compound.
Clay Mineral Adsorption: In addition to organic matter, clay minerals can contribute to the sorption of long-chain alkanes through hydrophobic interactions.
Limited Desorption: Once sorbed, the desorption of 11,18-Dimethyltriacontane is expected to be a slow and limited process, contributing to its long-term persistence in soil and sediment. This strong binding reduces its availability for microbial degradation and uptake by organisms.
Illustrative Sorption Coefficients for High Molecular Weight Alkanes
| Soil/Sediment Type | Organic Carbon Content (%) | Clay Content (%) | Partition Coefficient (Koc) (L/kg) |
| Sandy Loam | 1.5 | 10 | 10^5 - 10^6 |
| Silt Loam | 3.0 | 25 | 10^6 - 10^7 |
| Clay | 2.5 | 45 | 10^6 - 10^7 |
| Organic-Rich Sediment | 10.0 | 15 | > 10^7 |
Note: This table presents typical ranges for high molecular weight alkanes and is intended to be illustrative. Specific values for 11,18-Dimethyltriacontane are not currently available.
Atmospheric Transport and Deposition Mechanisms of Volatile Hydrocarbons
While 11,18-Dimethyltriacontane has a very low vapor pressure, it can still enter the atmosphere through volatilization from contaminated surfaces, particularly at elevated temperatures, and via attachment to particulate matter.
Mechanisms of Atmospheric Transport and Deposition:
Long-Range Atmospheric Transport: Long-chain alkanes can undergo long-range atmospheric transport, often associated with atmospheric aerosols. This process, sometimes referred to as the "grasshopper effect," involves cycles of deposition and re-volatilization, allowing for their distribution to remote regions.
Sorption to Particulate Matter: A primary mechanism for the atmospheric transport of compounds like 11,18-Dimethyltriacontane is its sorption to atmospheric particulate matter. The large surface area of these particles provides a medium for the transport of these low-volatility compounds.
Wet and Dry Deposition: Removal from the atmosphere occurs through both wet and dry deposition. Wet deposition involves the scavenging of aerosol-bound compounds by precipitation (rain, snow, fog). Dry deposition is the gravitational settling of particulate matter and the direct transfer of gaseous molecules to surfaces.
Contribution to Global Carbon Cycling and Long-Term Environmental Persistence
Branched alkanes like 11,18-Dimethyltriacontane are a part of the global carbon cycle, with both natural and anthropogenic sources. Their chemical structure, however, makes them relatively resistant to degradation, leading to their long-term persistence in the environment.
Role in Carbon Cycling and Persistence:
Biogenic and Anthropogenic Sources: Long-chain alkanes are naturally produced by plants and microorganisms. They are also components of petroleum and are released into the environment through fossil fuel combustion and oil spills.
Recalcitrance to Biodegradation: The methyl branches in the structure of 11,18-Dimethyltriacontane increase its resistance to microbial degradation compared to linear alkanes of similar carbon number. This steric hindrance makes it more difficult for microbial enzymes to access and break down the carbon backbone. Branched alkanes are known to be more environmentally persistent than their linear counterparts mdpi.com.
Long-Term Sequestration: Due to their strong sorption to soil and sediment and their slow degradation rates, long-chain branched alkanes can be sequestered in these environmental compartments for extended periods, effectively becoming part of the long-term geologic carbon pool.
Environmental Monitoring and Remediation Assessment Methodologies for Hydrocarbon Pollution
Effective management of sites contaminated with heavy hydrocarbons like 11,18-Dimethyltriacontane requires robust monitoring and remediation strategies.
Monitoring and Analysis:
Analytical Techniques: The detection and quantification of 11,18-Dimethyltriacontane in environmental samples such as soil, sediment, and water typically involve extraction with an organic solvent followed by analysis using gas chromatography-mass spectrometry (GC-MS). This technique allows for the separation of complex hydrocarbon mixtures and the identification of specific compounds.
Challenges in Monitoring: The low volatility and strong sorption of this compound can make representative sampling and extraction challenging. Furthermore, its presence in complex mixtures of other hydrocarbons requires high-resolution analytical methods for accurate quantification.
Remediation Approaches:
A variety of techniques can be employed for the remediation of soils and water contaminated with heavy hydrocarbons. The choice of method depends on site-specific conditions, including the concentration of the contaminant, soil type, and cost-effectiveness.
Summary of Remediation Techniques for Heavy Hydrocarbon Contamination
| Remediation Technique | Description | Applicability |
| Bioremediation | Utilization of microorganisms to break down hydrocarbons into less toxic substances. Can be enhanced through biostimulation (adding nutrients) or bioaugmentation (adding specific microbes). | Effective for lower concentrations and over longer timeframes. The branched structure of 11,18-Dimethyltriacontane may slow this process. |
| Phytoremediation | Use of plants to remove, degrade, or contain contaminants in soil and water. | A cost-effective and aesthetically pleasing option for shallow contamination. |
| Soil Washing | An ex-situ process where contaminated soil is excavated and washed with a solution to separate the contaminants from the soil particles. | Effective for a wide range of hydrocarbon concentrations and soil types. |
| Thermal Desorption | An ex-situ treatment that uses heat to volatilize contaminants from the soil, which are then collected and treated. | Highly effective for a broad range of hydrocarbons, but can be energy-intensive. |
| Chemical Oxidation | In-situ or ex-situ treatment that uses chemical oxidants to break down hydrocarbons. | Can be rapid and effective but may require careful handling of hazardous chemicals. |
Remediation Assessment:
The success of a remediation effort is assessed by monitoring the concentration of 11,18-Dimethyltriacontane in the treated medium over time. A significant and sustained reduction in concentration to below regulatory or risk-based target levels indicates successful remediation.
Applications in Materials Science and Industrial Processes Excluding Explicit Chemical/physical Properties
Role as Components in Advanced Lubricant and Fuel Formulations
Long-chain branched alkanes are fundamental components of many lubricant and fuel formulations, valued for their thermal stability and flow properties. While data specific to 11,18-Dimethyltriacontane is not extensively published, its performance can be inferred from the well-documented behavior of analogous branched alkanes, which constitute a significant fraction of synthetic and mineral-based lubricating oils researchgate.netbham.ac.uk. In these oils, branched alkanes can make up between 24% and 41% of the total mass, highlighting their importance bham.ac.uk.
Rheological Testing Protocols: Rheology, the study of the flow of matter, is central to lubricant performance. Key evaluations include:
Viscosity Measurement: Determining the viscosity at various temperatures (e.g., 40°C and 100°C) to calculate the Viscosity Index (VI), a measure of how much the viscosity changes with temperature. A higher VI is desirable for lubricants operating across wide temperature ranges.
Shear Stability: High-performance lubricants are subjected to high shear rates in applications like engines and transmissions. Tests are conducted to measure the viscosity loss after the fluid is exposed to mechanical stress, ensuring the lubricant maintains its protective film.
Low-Temperature Performance: Evaluating the pour point, the lowest temperature at which the oil will flow. Additives are often used to depress this point, ensuring fluidity during cold starts researchgate.net.
The performance of a lubricant blend containing 11,18-Dimethyltriacontane would be assessed using these standard protocols to ensure it meets specifications for applications in automotive or industrial machinery.
Interactive Table: Standard Rheological Tests for Lubricant Evaluation
| Test Parameter | Description | Typical Method | Importance |
|---|---|---|---|
| Kinematic Viscosity | Measures the fluid's resistance to flow under gravity at standard temperatures. | ASTM D445 | Determines the oil's grade and suitability for specific applications. |
| Viscosity Index (VI) | An empirical number indicating the effect of temperature change on viscosity. | ASTM D2270 | High VI indicates a smaller change in viscosity with temperature, which is crucial for engine oils. |
| Pour Point | The lowest temperature at which the oil is observed to flow. | ASTM D97 | Critical for ensuring lubricant performance in cold weather conditions. |
The branching in the molecular structure of an alkane significantly influences its combustion characteristics. Compared to their straight-chain isomers, branched alkanes are generally more stable and exhibit different combustion kinetics khanacademy.org.
Combustion Behavior: Branched alkanes tend to have a higher octane (B31449) rating in gasoline and a different cetane number in diesel fuel compared to linear alkanes. This is because the methyl groups alter the pathways of radical formation during combustion, affecting ignition delay and flame speed maxapress.com. For a large molecule like 11,18-Dimethyltriacontane, its high molecular weight means it would be a component of heavier fuels or specialty fluids rather than gasoline. Studies on isomers of smaller alkanes like hexane show that highly branched structures produce more propene and methyl radicals, which can inhibit flame propagation, while linear structures produce more ethylene, which promotes it maxapress.com. This suggests that the specific placement of methyl groups in 11,18-Dimethyltriacontane would fine-tune its combustion properties, making it potentially valuable for creating fuels with controlled burning rates.
Fuel Additive Interactions: Modern fuels are complex mixtures containing numerous additives to enhance performance, such as lubricity improvers, cetane boosters, and detergents youtube.comyoutube.com. When a new component like 11,18-Dimethyltriacontane is introduced, its interaction with this additive package is critical. Standard tests are used to evaluate the final blend:
Lubricity: Assessed using a High-Frequency Reciprocating Rig (HFRR) test (ASTM D6079), which measures the wear scar on a steel ball oscillated against a steel plate lubricated by the fuel. This is vital for protecting fuel injectors and pumps youtube.comyoutube.com.
Cetane Number: Measured via ASTM D613, this indicates the ignition quality of diesel fuel. Additives are often used to boost this number, leading to faster starts, quieter operation, and less smoke youtube.comyoutube.com.
The presence of a long-chain branched alkane could influence how these additives perform, requiring comprehensive testing of the final fuel formulation.
Integration into Polymeric Materials and Composites
The incorporation of alkanes into polymer matrices can modify their physical properties. As a large, non-reactive molecule, 11,18-Dimethyltriacontane could function as a plasticizer or a processing aid, or it could influence the final morphology of a semicrystalline polymer.
In semicrystalline polymers like polyethylene, the presence of long-chain branches (LCBs) has a dual effect on the crystallization process. While the branches can act as nucleation points, initiating the formation of crystals, they also hinder the subsequent growth and folding of polymer chains into well-ordered lamellae ippi.ac.irresearchgate.net.
Molecular dynamics simulations and experimental studies on polyethylene have shown that:
Lamellar Thickness: Branches are typically excluded from the crystalline lamellae. This can disrupt the regular folding of polymer chains, resulting in thinner, less perfect crystals and a larger amorphous fraction kfupm.edu.sa.
Interactive Table: Effect of Long-Chain Branching on Polyethylene Crystallization
| Property | Effect of Branching | Scientific Reason | Reference |
|---|---|---|---|
| Nucleation Rate | Can increase | Branches act as points for initial crystal formation. | ippi.ac.ir |
| Crystal Growth Rate | Decreases | Branches hinder the movement and orderly packing of polymer chains. | researchgate.net |
| Final Crystallinity | Decreases | Disruption of chain folding and exclusion of branches from the crystal lattice. | ippi.ac.irkfupm.edu.sa |
The compatibility of a small molecule like an alkane within a polymer matrix is governed by thermodynamics. The size, shape, and intermolecular forces determine whether the alkane will be miscible (dissolved) in the polymer or will phase-separate.
For a long-chain alkane in a polymer blend, its behavior is analogous to that of a solvent. The Flory-Huggins theory provides a framework for understanding the phase behavior of such mixtures. The large size of 11,18-Dimethyltriacontane would generally lead to a low entropy of mixing, suggesting that it would have limited solubility in most polymers unless specific favorable interactions (e.g., van der Waals forces) are strong.
Studies on alkane-polymer systems are crucial for applications where alkanes are used as processing aids or phase-change materials. The modeling of these interactions helps predict the phase diagrams and conformational behavior of the polymer chains in the presence of the alkane buffalo.edunih.gov. The branched structure of 11,18-Dimethyltriacontane would influence its packing and interaction with the surrounding polymer chains, affecting the phase behavior of the blend.
Use as Reference Standards in Analytical Chemistry and Metrology
One of the most critical applications for highly pure, structurally defined organic molecules is their use as reference standards. The synthesis of specific high-molecular-weight branched alkanes is often undertaken for the express purpose of creating pure standards for identification and quantification in complex mixtures like petroleum or environmental samples tandfonline.comnih.gov.
Given its precise molecular weight (450.87 g/mol ) and defined structure, 11,18-Dimethyltriacontane is an ideal candidate for a reference standard in various analytical techniques:
Gas Chromatography (GC): In high-temperature GC (HTGC) or comprehensive two-dimensional GC (GC×GC), reference standards are essential for determining the retention times of unknown compounds. A standard like 11,18-Dimethyltriacontane would help identify other C32 branched alkanes in the analysis of lubricating oils or heavy crude oil fractions bham.ac.ukoup.com.
Mass Spectrometry (MS): A pure standard provides a known fragmentation pattern in MS, which is crucial for identifying isomers in a complex mixture that cannot be separated chromatographically.
Thermal Desorption (TD): In environmental monitoring, TD is used to analyze semi-volatile organic compounds (SVOCs). The analysis of long-chain alkanes (up to C44) relies on such standards for calibration and method validation, ensuring accurate quantification of pollutants markes.com.
The availability of a synthesized, pure 11,18-Dimethyltriacontane allows analytical laboratories to develop robust methods for characterizing complex hydrocarbon-based materials with greater accuracy.
Contribution to Wax Compositions: Microstructural Studies and Crystallization Behavior
Long-chain branched alkanes, such as 11,18-Dimethyltriacontane, play a significant role in determining the properties of waxes by influencing their crystallization behavior and microstructure. Waxes are complex mixtures predominantly composed of n-alkanes, with smaller amounts of branched alkanes and cycloalkanes. The introduction of branched molecules into a matrix of linear alkanes disrupts the regularity of the crystal lattice.
The effect of branched alkanes on wax crystallization is multifaceted. At low concentrations, they can sometimes promote crystallization by acting as nucleating agents. However, as their concentration increases, they generally hinder the crystallization process. acs.org This inhibition occurs because the methyl branches on the alkane chain disrupt the ordered packing of the linear chains, which is necessary for crystal growth. acs.org This can lead to the formation of smaller, less perfect crystals and may also result in a portion of the material remaining in an amorphous, or non-crystalline, state.
The crystallization of multi-component n-alkane systems, like those found in synthetic waxes, can be controlled by factors such as the cooling rate, which affects the formation of different crystalline phases. acs.org The presence of high-weight flexible molecules, including branched alkanes, can increase the activation barrier for crystallization, favoring the formation of an amorphous state. acs.org
A summary of the general effects of branched alkanes on wax properties is presented in the table below.
| Property | Effect of Branched Alkanes |
| Crystallization | Can promote at low concentrations, but generally inhibits at higher concentrations. acs.org |
| Crystal Size | Tends to decrease crystal size. |
| Crystallinity | Generally lowers the overall degree of crystallinity. |
| Microstructure | Leads to less ordered and more complex crystal structures. chemrxiv.org |
| Melting Point | Typically lowers and broadens the melting range. |
| Hardness | Generally decreases hardness, leading to a softer wax. |
Significance in Petroleum Refining and Petrochemical Feedstock Characterization
In the context of petroleum refining and petrochemicals, the identification and characterization of specific long-chain branched alkanes like 11,18-Dimethyltriacontane are crucial for several reasons. Crude oil is a highly complex mixture of hydrocarbons, and its composition determines its physical properties and dictates the refining processes required to produce valuable products. mdpi.com
Long-chain alkanes, including both linear and branched isomers, are significant components of heavier petroleum fractions such as lubricating oils and waxes. The presence of branched alkanes can influence the flow properties of crude oil and refined products, particularly at lower temperatures where the crystallization of waxes can lead to blockages in pipelines. uwo.ca Therefore, understanding the concentration and structure of these molecules is important for flow assurance in the petroleum industry.
In petrochemical feedstocks, the molecular composition, including the distribution of linear and branched alkanes, is a critical parameter. The structure of the hydrocarbon molecules affects the efficiency of cracking processes used to produce lighter, more valuable olefins like ethylene and propylene. The presence of long alkyl side chains in petroleum feedstocks can influence the development of mesophase during carbonization processes. researchgate.net
Advanced analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and ultrahigh-resolution mass spectrometry are employed for the detailed molecular characterization of petroleum and its fractions. mdpi.comnih.gov These methods allow for the identification of specific isomers like 11,18-Dimethyltriacontane, providing valuable data for reservoir characterization, process optimization, and product quality control. The characterization of complex hydrocarbon feedstocks can be used to create molecular representations that help predict product properties and process outcomes. bohrium.com
The table below outlines the significance of characterizing long-chain branched alkanes in the petroleum and petrochemical industries.
| Area | Significance of Characterization |
| Petroleum Refining | Understanding and predicting the properties of crude oil and refined products, such as viscosity and pour point. mdpi.com |
| Flow Assurance | Managing and preventing wax deposition in pipelines and processing equipment. uwo.ca |
| Petrochemical Feedstocks | Determining the suitability of a feedstock for cracking and other conversion processes. researchgate.netresearchgate.net |
| Product Quality | Ensuring the final products (e.g., lubricants, waxes) meet performance specifications. |
| Reservoir Engineering | Using biomarker molecules to understand the origin and thermal history of petroleum. |
Emerging Research Frontiers and Future Perspectives on Branched Alkanes
Development of Next-Generation Synthetic Methodologies for Precision Hydrocarbons
The precise construction of complex, long-chain branched alkanes like 11,18-Dimethyltriacontane presents a significant synthetic challenge. Traditional methods often struggle with selectivity, leading to mixtures of isomers that are difficult to separate and purify, particularly for high-molecular-weight alkanes where the low solubility of intermediates can hinder reactions. ags.org.ukdtic.mil To overcome these hurdles, researchers are developing innovative synthetic strategies that offer unparalleled control over molecular architecture.
One promising approach involves a facile three-step synthesis utilizing the alkylation of 1,3-dithiane with a suitable α,ω-dibromoalkane. ags.org.ukdtic.mil This method allows for the introduction of methyl groups at specific mid-chain positions, providing a pathway to symmetrically and asymmetrically substituted long-chain alkanes. ags.org.ukdtic.mil
Catalysis is at the forefront of modern synthetic hydrocarbon chemistry. Bifunctional catalysts, often containing a noble metal (like platinum) on an acidic support (such as a zeolite), are crucial for hydroisomerization processes that convert linear alkanes into their branched counterparts. nih.gov The balance between the metal and acid sites on these catalysts is critical for maximizing the yield of desired isomers while suppressing cracking reactions. nih.gov Advanced catalytic systems, including those based on organoboranes and metal-organic coupling reactions like the Stille and McMurry reactions, offer further avenues for the controlled synthesis of complex hydrocarbons.
Furthermore, the field is moving beyond traditional one-step self-assembly processes towards more sophisticated multi-step noncovalent synthesis. This paradigm shift, inspired by the principles of total synthesis in organic chemistry, allows for the sequential and controlled assembly of molecular components to achieve highly complex target structures. Alkane metathesis, a catalytic reaction that transforms alkanes into their lower and higher homologues, is also emerging as a powerful tool for restructuring hydrocarbon chains. mercury-training.commdpi.com This technique, along with enantioselective synthesis methodologies, is paving the way for the creation of stereochemically defined branched alkanes with a high degree of precision.
Table 1: Comparison of Synthetic Methodologies for Branched Alkanes
| Methodology | Description | Advantages | Challenges |
|---|---|---|---|
| Dithiane Alkylation | A three-step process involving the alkylation of 1,3-dithiane to introduce branching. | Facile and allows for mid-chain and symmetrical methylation. ags.org.ukdtic.mil | Can be limited by the solubility of high-molecular-weight intermediates. ags.org.ukdtic.mil |
| Bifunctional Catalysis | Utilizes catalysts with both metal and acid sites for hydroisomerization. | Effective for converting linear to branched alkanes. nih.gov | Requires careful balancing of metal and acid functions to avoid cracking. nih.gov |
| Alkane Metathesis | Catalytic transformation of alkanes into their lower and higher homologues. mercury-training.commdpi.com | Allows for direct C-C bond reorganization in saturated hydrocarbons. mercury-training.commdpi.com | Catalyst sensitivity and control over product distribution. |
| Enantioselective Synthesis | Methods that produce a specific stereoisomer of a chiral branched alkane. | High degree of stereochemical control. | Often involves multi-step, complex synthetic routes. |
Integration of Artificial Intelligence and Machine Learning in Hydrocarbon Research
Artificial intelligence (AI) and machine learning (ML) are rapidly transforming the landscape of hydrocarbon research, offering powerful tools to accelerate discovery, design, and optimization. mercury-training.comharvard.edu These computational approaches are particularly valuable for tackling the complexity associated with long-chain branched alkanes like 11,18-Dimethyltriacontane.
One of the key applications of AI in this field is the prediction of the physical and chemical properties of hydrocarbons. Artificial neural networks can be trained on existing data to accurately forecast properties such as boiling points, melting points, and flashpoints for a wide range of alkanes, including those with complex branching patterns. ags.org.ukethz.chacs.org This predictive capability is crucial for the design of fuels and lubricants with specific performance characteristics. Machine learning models can also be used to predict thermochemical properties, which are essential for understanding chemical reaction equilibria in processes like hydroisomerization. ornl.gov
AI is also revolutionizing catalyst design for hydrocarbon synthesis and modification. dtic.milmercury-training.commdpi.com By analyzing vast datasets from previous experiments, machine learning algorithms can identify promising new catalyst compositions and structures, significantly reducing the time and cost associated with traditional trial-and-error approaches. harvard.eduwikipedia.org This data-driven approach allows for the development of catalysts with enhanced activity, selectivity, and stability for specific hydrocarbon transformations.
Furthermore, AI is playing a pivotal role in retrosynthesis, the process of planning a chemical synthesis in reverse. spectroscopyonline.comnih.govhidenanalytical.comhideninc.comresearchgate.net Deep learning models can be trained to identify potential synthetic routes for complex molecules, including intricately branched alkanes. spectroscopyonline.comnih.govhideninc.comresearchgate.net This technology assists chemists in designing more efficient and novel synthetic pathways to target hydrocarbon structures.
Advanced In Situ Analytical Probes for Real-Time Monitoring of Hydrocarbon Processes
A deeper understanding of the mechanisms governing the synthesis and transformation of branched alkanes requires the ability to observe these processes as they happen. Advanced in situ analytical probes provide a window into the dynamic chemical environment of a reaction, enabling real-time monitoring of catalyst behavior and product formation. This is a significant leap forward from traditional analytical methods that rely on post-reaction analysis.
"Operando spectroscopy" is a powerful methodology that combines the spectroscopic characterization of a catalyst under actual working conditions with simultaneous measurement of its catalytic activity and selectivity. ethz.chwikipedia.orghidenanalytical.comhideninc.com This approach allows researchers to establish direct correlations between the structure of a catalyst and its performance, providing invaluable insights into reaction mechanisms. hidenanalytical.comhideninc.com
Various spectroscopic techniques are being adapted for in situ and operando studies of hydrocarbon processes. These include:
Raman Spectroscopy : This technique is well-suited for in situ analysis as it can be easily integrated into reaction setups and provides detailed information about the vibrational modes of molecules. mercury-training.com
Infrared (IR) Spectroscopy : IR spectroscopy is a powerful tool for identifying functional groups and adsorbed species on catalyst surfaces during a reaction. mdpi.comornl.gov
X-ray Diffraction (XRD) : In situ XRD can be used to monitor changes in the crystalline structure of catalysts during activation and reaction. nih.gov
Mass Spectrometry (MS) : Coupled with other techniques, mass spectrometry allows for the real-time analysis of reaction products, providing kinetic data. ornl.gov
UV-Vis Spectroscopy : This technique can be used to study the electronic properties of catalysts and reaction intermediates.
These advanced analytical probes are crucial for unraveling the complex reaction networks involved in processes like alkane isomerization and for optimizing reaction conditions to favor the formation of specific branched alkanes like 11,18-Dimethyltriacontane.
Deeper Understanding of Microbiome Interactions in Hydrocarbon Biogeochemistry
The fate of branched alkanes in the environment is intricately linked to the metabolic activities of microbial communities. A deeper understanding of these microbiome interactions is a critical frontier in hydrocarbon biogeochemistry, with implications for bioremediation and the global carbon cycle.
For many years, the anaerobic degradation of hydrocarbons was poorly understood. However, recent research has made significant strides in identifying microorganisms and metabolic pathways capable of breaking down a variety of hydrocarbons, including alkanes, in the absence of oxygen. nih.gov This knowledge is leading to the development of new strategies for monitoring and enhancing the in situ biodegradation of hydrocarbon contaminants in anoxic environments like groundwater and sediments. nih.gov
A key development in this area is the use of metabolic biomarkers to track anaerobic hydrocarbon degradation in the field. nih.gov By identifying unique intermediate compounds that are specific to anaerobic degradation pathways, scientists can gain reliable indicators of in situ microbial activity. nih.gov For instance, the detection of specific metabolites can confirm that anaerobic degradation of compounds like toluene and naphthalene is occurring at a contaminated site. nih.gov
While much of the research has focused on aromatic hydrocarbons, the principles are applicable to long-chain branched alkanes. Understanding which microbial consortia are responsible for the degradation of molecules like 11,18-Dimethyltriacontane and the specific enzymes and pathways involved is an active area of research. This knowledge will be crucial for developing effective bioremediation strategies for sites contaminated with complex hydrocarbon mixtures and for understanding the long-term environmental fate of these compounds.
Computational Design of Novel Hydrocarbon-Based Materials with Tailored Architectures
The precise control over the structure of branched alkanes afforded by modern synthetic methods, combined with the predictive power of computational tools, is opening up new possibilities for the design of novel hydrocarbon-based materials with tailored architectures and properties.
Computational chemistry and data-driven approaches are being used to understand and predict the chemical properties and reactivity of complex hydrocarbon systems. By employing machine and deep learning techniques, researchers can engage in the generative design of molecules with specific, desired properties for applications in areas such as organic semiconductors and ligands for catalysts.
The ability to precisely place branches along a hydrocarbon chain, as would be the case in synthesizing 11,18-Dimethyltriacontane, allows for the fine-tuning of physical properties such as melting point, boiling point, and viscosity. This has significant implications for the development of high-performance lubricants, phase-change materials for thermal energy storage, and specialty polymers.
For example, the introduction of specific branching patterns can disrupt the regular packing of long-chain alkanes, thereby lowering their melting point and improving their low-temperature fluidity, a desirable characteristic for lubricants. Conversely, by designing molecules that pack efficiently, it is possible to create materials with higher melting points for applications requiring thermal stability.
Computational modeling allows for the in silico screening of a vast number of potential branched alkane structures to identify candidates with optimal properties for a given application before they are synthesized in the laboratory. This synergy between advanced synthesis and computational design is accelerating the discovery and development of new hydrocarbon-based materials with precisely controlled architectures and functions.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
